Cas no 1803763-58-7 (Ethyl 2-cyano-3-methoxy-5-(trifluoromethyl)phenylacetate)

• Product Name: Ethyl 2-cyano-3-methoxy-5-(trifluoromethyl)phenylacetate
• CAS No: 1803763-58-7
• MF: C₁₃H₁₂F₃NO₃
• MW: 287.23449420929
• CID: 4943296
• Update Time: 2025-05-22

Ethyl 2-cyano-3-methoxy-5-(trifluoromethyl)phenylacetate Chemical and Physical Properties

Names and Identifiers

• Ethyl 2-cyano-3-methoxy-5-(trifluoromethyl)phenylacetate

• Inchi： 1S/C13H12F3NO3/c1-3-20-12(18)5-8-4-9(13(14,15)16)6-11(19-2)10(8)7-17/h4,6H,3,5H2,1-2H3
• InChI Key： SSOIHPCERKAMHQ-UHFFFAOYSA-N
• SMILES： FC(C1=CC(=C(C#N)C(=C1)CC(=O)OCC)OC)(F)F

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 20
• Rotatable Bond Count: 5
• Complexity: 388
• XLogP3: 2.7
• Topological Polar Surface Area: 59.3

Additional information on Ethyl 2-cyano-3-methoxy-5-(trifluoromethyl)phenylacetate

Ethyl 2-cyano-3-methoxy-5-(trifluoromethyl)phenylacetate: A Comprehensive Overview

Ethyl 2-cyano-3-methoxy-5-(trifluoromethyl)phenylacetate, also known by its CAS number 1803763-58-7, is a highly specialized organic compound with significant applications in various fields of chemistry and materials science. This compound is characterized by its unique structure, which includes a cyano group, a methoxy group, and a trifluoromethyl group attached to a phenyl ring, further substituted with an ethyl acetate moiety. The combination of these functional groups makes it a versatile molecule with potential uses in drug discovery, polymer synthesis, and advanced materials development.

The cyano group in the molecule plays a crucial role in stabilizing the compound's structure through resonance effects. This group also enhances the compound's ability to participate in various chemical reactions, such as nucleophilic additions and substitutions. The methoxy group, on the other hand, introduces electron-donating effects, which can influence the reactivity of the compound in different chemical environments. The trifluoromethyl group adds a unique dimension to the molecule by introducing strong electron-withdrawing effects due to the electronegativity of fluorine atoms. This makes the compound highly reactive in certain conditions and suitable for specific applications.

Recent studies have highlighted the potential of Ethyl 2-cyano-3-methoxy-5-(trifluoromethyl)phenylacetate as a key intermediate in the synthesis of bioactive compounds. Researchers have demonstrated that this compound can serve as a precursor for constructing complex molecular frameworks with desired pharmacological properties. For instance, its ability to undergo Michael addition reactions has been exploited to synthesize anti-inflammatory agents with high efficacy.

In terms of synthesis, Ethyl 2-cyano-3-methoxy-5-(trifluoromethyl)phenylacetate is typically prepared through multi-step organic reactions involving Friedel-Crafts acylation and subsequent functionalization steps. The optimization of these reactions has been a focus of recent research efforts, aiming to improve yield and selectivity. Advanced techniques such as microwave-assisted synthesis and catalytic methods have been employed to streamline the production process.

The application of this compound extends beyond traditional organic synthesis. It has shown promise in polymer chemistry as a building block for constructing advanced materials with tailored properties. For example, its ability to form cross-linked networks has been utilized in developing high-performance adhesives and coatings with enhanced thermal stability and mechanical strength.

Furthermore, Ethyl 2-cyano-3-methoxy-5-(trifluoromethyl)phenylacetate has gained attention in the field of medicinal chemistry due to its potential as a lead compound for drug development. Its unique combination of functional groups allows for fine-tuning of pharmacokinetic properties such as solubility and bioavailability. Recent studies have explored its role as a prodrug precursor, where it can be metabolized into active pharmaceutical ingredients within the body.

In conclusion, Ethyl 2-cyano-3-methoxy-5-(trifluoromethyl)phenylacetate is a multifaceted compound with diverse applications across various scientific disciplines. Its distinctive chemical structure and reactivity make it an invaluable tool in modern organic synthesis and materials science. As research continues to uncover new possibilities for this compound, its role in advancing technological innovations is expected to grow significantly.